N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide

• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol
• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H23ClN2O3/c1-14(2)26-17-5-3-4-15(12-17)20(24)22-16-6-7-19(18(21)13-16)23-8-10-25-11-9-23/h3-7,12-14H,8-11H2,1-2H3,(H,22,24)
• InChI Key: JPTWMBUKQCTBTR-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)Cl

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide, also known as CI-994, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. It belongs to the class of compounds known as histone deacetylase (HDAC) inhibitors, which have shown promise as a therapeutic approach for a variety of cancers.

Mechanism of Action

The exact mechanism of action of N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide is not fully understood, but it is thought to involve the inhibition of HDAC activity, which leads to changes in gene expression patterns. This can result in cell cycle arrest, apoptosis, and differentiation, which can all contribute to the anti-cancer effects of the compound.
Biochemical and Physiological Effects:
In addition to its effects on gene expression, N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to sensitize cancer cells to other chemotherapeutic agents. It has also been shown to have anti-angiogenic effects, which can help to prevent the growth and spread of tumors.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide for lab experiments is that it has been extensively studied and characterized, which means that there is a large body of literature on its properties and effects. It is also relatively easy to synthesize and purify, which makes it a useful tool for studying HDAC inhibition and its effects on cancer cells. However, one limitation is that it can be difficult to interpret the results of experiments using N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide, as its effects on gene expression can be complex and variable depending on the cell type and experimental conditions.

Future Directions

There are many potential future directions for research on N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide and other HDAC inhibitors. One area of interest is the development of more selective HDAC inhibitors, which could have fewer side effects and be more effective in treating specific types of cancer. Another area of interest is the combination of HDAC inhibitors with other chemotherapeutic agents, which could lead to synergistic effects and improved outcomes for cancer patients. Additionally, there is ongoing research on the use of HDAC inhibitors in other disease contexts, such as neurological disorders and inflammatory diseases.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide involves several steps, including the reaction of 3-chloro-4-(4-morpholinyl)aniline with 3-isopropoxybenzoyl chloride, followed by purification and isolation of the resulting product. The final compound is typically obtained as a white crystalline solid.

Scientific Research Applications

N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide has been extensively studied for its potential use in cancer treatment, specifically as a HDAC inhibitor. HDACs are enzymes that play a role in regulating gene expression by removing acetyl groups from histone proteins, which can lead to the repression of gene transcription. By inhibiting HDAC activity, compounds like N-[3-chloro-4-(4-morpholinyl)phenyl]-3-isopropoxybenzamide can lead to the re-expression of genes that are involved in cell cycle regulation, apoptosis, and differentiation, which can have anti-cancer effects.